N-(2-ethyl-6-methylphenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol
• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H21N3O2S/c1-4-15-7-5-6-14(3)18(15)21-17(24)12-26-20-23-22-19(25-20)16-10-8-13(2)9-11-16/h5-11H,4,12H2,1-3H3,(H,21,24)
• InChI Key: ALPYUGGCVJMUSB-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)C)C

Description

N-(2-ethyl-6-methylphenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EMOSA, and it is a member of the 1,3,4-oxadiazole family of compounds. In

Mechanism of Action

The mechanism of action of EMOSA is not fully understood. However, studies have suggested that it works by inhibiting various enzymes and proteins that are involved in cancer cell growth and proliferation. EMOSA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EMOSA has been found to have various biochemical and physiological effects. Studies have shown that it can inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and urease. Additionally, EMOSA has been found to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMOSA in lab experiments is its potential therapeutic applications. Additionally, EMOSA is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using EMOSA in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret study results.

Future Directions

There are several future directions for research on EMOSA. One area of research is to further understand its mechanism of action and how it interacts with various enzymes and proteins. Additionally, researchers can explore the potential of EMOSA in combination with other anticancer drugs to enhance its therapeutic effects. Finally, researchers can investigate the potential of EMOSA in the treatment of other diseases, such as bacterial infections and neurodegenerative diseases.
Conclusion:
In conclusion, EMOSA is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method involves a multistep process, and it has been found to have anticancer and antibacterial properties. While its mechanism of action is not fully understood, it has been found to inhibit various enzymes and induce apoptosis in cancer cells. EMOSA has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of EMOSA involves a multistep process that requires the use of various reagents and solvents. The first step involves the reaction of 2-ethyl-6-methylaniline with chloroacetyl chloride to form N-(2-ethyl-6-methylphenyl)acetamide. The second step involves the reaction of N-(2-ethyl-6-methylphenyl)acetamide with thiosemicarbazide to form N-(2-ethyl-6-methylphenyl)-2-thiosemicarbazide. The final step involves the reaction of N-(2-ethyl-6-methylphenyl)-2-thiosemicarbazide with 4-methylphenylglyoxal to form EMOSA.

Scientific Research Applications

EMOSA has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment. Studies have shown that EMOSA has anticancer properties and can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer cells. Additionally, EMOSA has shown potential in the treatment of bacterial infections, as it has been found to have antibacterial properties.